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Clinical Development Overview

The table below summarizes the key clinical development milestones for Vimirogant.

Indication
Highest Phase
Achieved

Status Key Dates/Notes

Plaque
Psoriasis

Phase 2 Discontinued [1]
[2]

Phase 2 trial initiated Nov 2017 [1]

Psoriatic
Arthritis

Phase 2 Discontinued [2] Phase 2 trial initiated Aug 2015 [1]

Dry Eye
Syndromes

Phase 2 Discontinued [1]
[2]

Phase 2 trial initiated Mar 2020;
completed Mar 2022 [1] [2]

Multiple
Sclerosis

Discontinued (Phase
unspecified)

Discontinued [2] Developed for autoimmune disorders
[2]

Pharmacological Profile & Key Data

Vimirogant (AGN-242428, VTP-43742) is a potent and selective small molecule inverse agonist of the

RORγt (Retinoic Acid Receptor-Related Orphan Receptor Gamma T) nuclear hormone receptor [1] [3]
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[4]. This target is a master regulator of the differentiation and function of T-helper 17 (Th17) cells and the

production of pro-inflammatory cytokines like IL-17A [5] [6].

Quantitative Potency and Selectivity

The following table summarizes key in vitro pharmacological data for Vimirogant:

Assay Parameter Result Experimental Context

RORγt Binding Affinity
(Ki)

3.5 nM [3] [7] Radio-ligand binding scintillation proximity assay [4]

RORγt Functional
Inhibition (IC₅₀)

17 nM [3] [7] Cell-based assay

Cellular Activity in
hPBMCs (IC₅₀)

18 nM [3] [7] Inhibition of IL-17A secretion from activated human
peripheral blood mononuclear cells

Selectivity vs. RORα &
RORβ

>1,000-fold [3] [4]
[7]

Demonstrates high specificity for the RORγt isoform

Inhibition of hERG 45.4% inhibition at
3 µM [4]

Assessed potential for cardiac channel liability

Key Preclinical Experimental Protocols

In Vitro IL-17A Inhibition in Human Systems: IL-17A production was measured in activated
human peripheral blood mononuclear cells (hPBMCs) and human whole blood stimulated with a

combination of IL-1β, IL-6, and IL-23 to drive Th17 differentiation. Vimirogant was added to the
culture, and supernatant IL-17A levels were quantified via ELISA to determine the IC₅₀ value [3] [7].

In Vivo Efficacy in EAE Model: The Experimental Autoimmune Encephalomyelitis (EAE) mouse
model, induced by immunization with MOG₃₅‑₅₅/CFA, was used. Vimirogant was administered orally.

Clinical scores for paralysis were assessed daily. At the study endpoint, spinal cords were harvested
for histological analysis of demyelination and mRNA quantification of inflammatory markers (e.g., IL-

17A, IL-17F, IL-22) [3] [7].
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Mechanism of Action and Signaling Pathway

Vimirogant's mechanism involves targeting the IL-23/Th17 axis, a key pathway in psoriasis pathogenesis.

The diagram below illustrates this pathway and the site of Vimirogant's action.
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Vimirogant inhibits RORγt, a key transcription factor for Th17 cell differentiation and IL-17 production.

Interpretation of Clinical Development Status

The discontinuation of Vimirogant after Phase 2, despite promising mechanistic and early clinical data, is a

common outcome in drug development. This decision can be influenced by several factors:

Efficacy: The drug may not have demonstrated a sufficiently superior or clinically meaningful benefit
over existing therapies in later-stage, larger trials.

Safety: While early trials reported no serious adverse events [1], longer or larger studies may have
uncovered a safety or tolerability profile that did not support further development.

Strategic Portfolio Decisions: Following the acquisition of Allergan by AbbVie in 2020, the new
parent company may have prioritized other assets in its pipeline [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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